![molecular formula C9H9N3O3S B1282882 5-[(Phenylsulfonyl)methyl]-1,3,4-oxadiazol-2-amine CAS No. 106307-45-3](/img/structure/B1282882.png)
5-[(Phenylsulfonyl)methyl]-1,3,4-oxadiazol-2-amine
Description
5-[(Phenylsulfonyl)methyl]-1,3,4-oxadiazol-2-amine is a useful research compound. Its molecular formula is C9H9N3O3S and its molecular weight is 239.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anti-inflammatory Applications
A class of derivatives, including 5-[(Phenylsulfonyl)methyl]-1,3,4-oxadiazol-2-amine, demonstrated significant antioxidant and anti-inflammatory activities. Notably, certain compounds in this class showed greater antioxidant activity than the standard Ascorbic acid and also exhibited promising anti-inflammatory activity (Sravya et al., 2019).
Antimicrobial and Anticancer Activities
A series of novel derivatives of this compound displayed significant antibacterial and antifungal activity. Additionally, some of these compounds were found to be active against the Human Breast Cancer Cell Line MCF7, indicating potential anticancer properties (Sharma et al., 2014).
Antifungal Applications
Newly synthesized compounds containing the this compound moiety demonstrated potent antifungal activity against various human pathogenic fungal strains. Molecular docking studies also supported these findings, highlighting their potential as scaffolds for developing antifungal drugs (Nimbalkar et al., 2016).
Energetic Material Precursor
The compound this compound was also synthesized and characterized as a precursor for energetic materials. It was found to exhibit a wave-like two-dimensional molecular layer structure, with intermolecular hydrogen bonds and strong π-interactions, which are key features for energetic materials (Zhu et al., 2021).
Properties
IUPAC Name |
5-(benzenesulfonylmethyl)-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O3S/c10-9-12-11-8(15-9)6-16(13,14)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AASVJLPOWFIKCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CC2=NN=C(O2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70544148 |
Source
|
| Record name | 5-[(Benzenesulfonyl)methyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70544148 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
106307-45-3 |
Source
|
| Record name | 5-[(Benzenesulfonyl)methyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70544148 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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